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Compound Name:
Ethyl 2-(benzylamino)-5-

bromonicotinate

Cat. No.: B1388417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-(benzylamino)-5-bromonicotinate is a versatile substituted pyridine derivative that

serves as a valuable building block in organic synthesis. Its structure, featuring a bromine atom

at the 5-position of the pyridine ring and a benzylamino group at the 2-position, makes it an

ideal substrate for a variety of cross-coupling reactions. This allows for the introduction of

diverse functionalities, leading to the synthesis of complex molecules with potential applications

in medicinal chemistry and materials science. The presence of the bromine atom facilitates

palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings,

enabling the formation of carbon-carbon and carbon-nitrogen bonds, respectively. These

reactions are fundamental in the construction of novel molecular frameworks for drug discovery

and development.

Chemical Properties
A summary of the key chemical properties of Ethyl 2-(benzylamino)-5-bromonicotinate is

provided in the table below.
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Property Value Reference

Molecular Formula C₁₅H₁₅BrN₂O₂ [1]

Molecular Weight 335.20 g/mol [1]

CAS Number 1186404-92-1 [1]

Appearance White to off-white solid

Melting Point 105-107 °C

Solubility

Soluble in common organic

solvents such as

dichloromethane, ethyl

acetate, and methanol.

Applications in Organic Synthesis
The primary application of Ethyl 2-(benzylamino)-5-bromonicotinate in organic synthesis is

as a key intermediate in palladium-catalyzed cross-coupling reactions. The bromine atom on

the pyridine ring is susceptible to oxidative addition to a palladium(0) catalyst, initiating the

catalytic cycle for reactions like the Suzuki-Miyaura coupling and the Buchwald-Hartwig

amination.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds,

typically between an aryl or vinyl halide and an organoboron compound. Ethyl 2-
(benzylamino)-5-bromonicotinate can be effectively coupled with various arylboronic acids to

introduce a range of substituents at the 5-position of the pyridine ring. This reaction is

instrumental in the synthesis of biaryl and heteroaryl structures, which are common motifs in

pharmacologically active compounds.

Buchwald-Hartwig Amination
The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds by coupling

an aryl halide with an amine in the presence of a palladium catalyst. While the title compound

already possesses a benzylamino group, the bromine atom can undergo a second amination
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reaction, leading to the synthesis of more complex diamine structures. This reaction is highly

valuable for creating molecules with diverse biological activities.

Experimental Protocols
The following section provides a detailed experimental protocol for a Suzuki-Miyaura coupling

reaction using Ethyl 2-(benzylamino)-5-bromonicotinate as the starting material. This

protocol is adapted from a patented synthetic procedure.

Synthesis of Ethyl 2-(benzylamino)-5-(4-
fluorophenyl)nicotinate
This protocol describes the palladium-catalyzed Suzuki coupling of Ethyl 2-(benzylamino)-5-
bromonicotinate with (4-fluorophenyl)boronic acid.

Reaction Scheme:
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Reactants

Reaction Conditions

Ethyl 2-(benzylamino)-5-bromonicotinate

Ethyl 2-(benzylamino)-5-(4-fluorophenyl)nicotinate

(4-fluorophenyl)boronic acid

Pd(PPh₃)₄

Na₂CO₃

Toluene/Ethanol/Water
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Reaction Setup

Degassing

Add Reactants & Solvents

Suzuki Coupling
(Reflux)

Add Catalyst & Heat

Aqueous Workup
& Extraction

Cool & Quench

Column Chromatography

Dry & Concentrate

Final Product

Isolate Pure Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Ethyl 2-
(benzylamino)-5-bromonicotinate in Organic Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1388417#ethyl-2-benzylamino-5-
bromonicotinate-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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